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Compound of Interest

Compound Name: 3-(Azepan-1-yl)propan-1-amine

Cat. No.: B112506 Get Quote

Forward: This document serves as a comprehensive technical guide on the fundamental

physical and chemical properties of 3-(1-azepanyl)-1-propanamine. It is designed for an

audience of researchers, scientists, and professionals in the field of drug development. The

guide emphasizes not only the presentation of factual data but also the underlying scientific

principles and experimental methodologies required for their verification, ensuring a robust and

reliable foundation for advanced research and application.

Section 1: Chemical Identity and Structural
Overview
3-(1-Azepanyl)-1-propanamine, identified by the CAS Number 3437-33-0, is a diamine

compound featuring a saturated seven-membered azepane (or homopiperidine) ring linked to a

linear propanamine chain.[1][2] This unique structural arrangement, combining a secondary

cyclic amine and a primary alkylamine, confers a distinct set of physicochemical properties that

are of considerable interest in medicinal chemistry and materials science. A thorough

understanding of these properties is paramount for applications ranging from synthetic route

optimization to the prediction of pharmacokinetic and pharmacodynamic behavior.

Key Identifiers:

Molecular Formula: C₉H₂₀N₂[1]
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Molecular Weight: 156.27 g/mol [1][3]

Synonyms: 1-(3-Aminopropyl)hexamethylenimine, 3-(Hexahydro-1-azepinyl)propylamine, 3-

Hexamethyleneiminopropylamine[1]

Chemical Structure:

Figure 1: Molecular structure of 3-(1-azepanyl)-1-propanamine.

Section 2: Tabulated Physical and Chemical
Properties
The following table summarizes the key physicochemical data for 3-(1-azepanyl)-1-

propanamine. This information is critical for laboratory handling, reaction design, and

computational modeling.
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Property Value Unit
Notes and
Justification

Molecular Weight 156.27 g/mol

Calculated from the

molecular formula

C₉H₂₀N₂.[1][3]

Boiling Point 70-72 °C
At a reduced pressure

of 0.5 mmHg.[2]

Density 0.9229 g/cm³ Measured at 42 °C.[2]

pKa (Predicted) 10.44 ± 0.10 -

This value likely

corresponds to the

protonation of the

more basic azepane

nitrogen.[2]

Physical Form Oil -
Typically appears as a

colorless oil.[2]

Solubility Soluble -
Miscible with water,

alcohol, and ether.

Storage 2-8 °C

Recommended

storage is in a

refrigerator.[1]

Section 3: Experimental Protocols for Property
Determination
To ensure scientific rigor and reproducibility, this section details the standard experimental

procedures for determining the key physical properties of amine compounds like 3-(1-

azepanyl)-1-propanamine.

Micro-Boiling Point Determination
Expertise & Experience: For research-scale quantities where material is precious, a micro-

boiling point determination is the method of choice.[4] The technique is predicated on the
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principle that a liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Experimental Workflow:
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Apparatus Assembly

Heating and Observation

Data Acquisition

Attach a small test tube (6x50 mm)
containing 0.2 mL of sample to a thermometer.

Place a sealed capillary tube, open-end down,
into the sample.

Immerse the assembly in a Thiele tube
or oil bath.

Gently heat the apparatus.
Observe for a fine stream of bubbles

emerging from the capillary tube.

Begin Heating

Once a steady stream of bubbles is seen,
remove the heat source.

Allow the apparatus to cool slowly.

Cooling Phase

The moment the liquid begins to enter
the capillary tube, record the temperature.

This is the boiling point.

Prepare a ~1 mM solution of the analyte
in 0.15 M KCl (to maintain ionic strength).

Calibrate the pH electrode using standard
buffers (e.g., pH 4, 7, 10).

Titrate the analyte solution with a
standardized solution of 0.1 M HCl.

Record the pH value after each incremental
addition of the titrant. Plot the titration curve (pH vs. volume of titrant). Identify the inflection points on the curve to

determine the pKa values.
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Figure 3: Workflow for pKa determination by potentiometric titration.

Trustworthiness: The use of a calibrated pH meter and standardized titrant ensures accuracy.

[5][6]Maintaining a constant ionic strength with a background electrolyte like KCl minimizes

variations in activity coefficients, which can affect the measurement. [5]The inflection point of

the resulting sigmoid curve corresponds to the pKa. [7]

Section 4: Safety, Handling, and Storage
Hazard Identification: 3-(1-Azepanyl)-1-propanamine is classified as a corrosive substance that

can cause severe skin burns and eye damage. [8]It is harmful if swallowed, in contact with skin,

or if inhaled. [9] Handling Precautions:

Use only in a well-ventilated area, preferably under a chemical fume hood. [8][9]* Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. [8][9]* Wash hands and any exposed skin thoroughly after handling.

[8][9]* Avoid breathing dust, fumes, gas, mist, vapors, or spray. [9] First Aid Measures:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.

Seek immediate medical attention. [8]* Skin: Take off immediately all contaminated clothing.

Rinse skin with water/shower. Seek immediate medical attention. [8]* Ingestion: Rinse

mouth. DO NOT induce vomiting. Call a poison center or doctor immediately. [8]* Inhalation:

Remove victim to fresh air and keep at rest in a position comfortable for breathing. [8]

Storage:

Store in a cool, dry, and well-ventilated place. [10]* Keep the container tightly closed. [8]*

Store locked up. [8]The recommended storage temperature is between 2-8 °C. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. 3-AZEPAN-1-YL-PROPYLAMINE | 3437-33-0 [chemicalbook.com]

3. scbt.com [scbt.com]

4. uomus.edu.iq [uomus.edu.iq]

5. creative-bioarray.com [creative-bioarray.com]

6. dergipark.org.tr [dergipark.org.tr]

7. Development of Methods for the Determination of pKa Values - PMC
[pmc.ncbi.nlm.nih.gov]

8. fishersci.com [fishersci.com]

9. enamine.enamine.net [enamine.enamine.net]

10. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical
Characterization of 3-(1-Azepanyl)-1-propanamine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112506#physical-properties-of-3-1-
azepanyl-1-propanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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